Cas no 2679859-65-3 (rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid)

Technical Introduction: rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid is a fluorinated pyrrolidine derivative characterized by its stereochemically defined structure, featuring both fluorine and methyl substituents at the 3- and 4-positions, respectively. The acetyl group at the nitrogen enhances its stability and modulates reactivity, making it a versatile intermediate in medicinal chemistry and drug discovery. The fluorine atom introduces electronegativity and metabolic resistance, while the carboxylic acid functionality allows for further derivatization. This compound is particularly valuable for synthesizing bioactive molecules, including protease inhibitors and fluorinated analogs, due to its rigid pyrrolidine scaffold and tunable stereochemistry. Its high purity and well-defined configuration ensure reproducibility in research applications.

rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid structure

2679859-65-3 structure

Product Name:rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid

CAS No:2679859-65-3

MF:C₈H₁₂FNO₃

MW:189.18418598175

CID:5644789

PubChem ID:165906656

Update Time:2025-06-07

rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid
- EN300-28271704
- 2679859-65-3
- Inchi： 1S/C8H12FNO3/c1-5-3-10(6(2)11)4-8(5,9)7(12)13/h5H,3-4H2,1-2H3,(H,12,13)/t5-,8+/m1/s1
- InChI Key： VWUQEEZSPCBAFT-XRGYYRRGSA-N
- SMILES： F[C@@]1(C(=O)O)CN(C(C)=O)C[C@H]1C

Computed Properties

Exact Mass: 189.08012141g/mol
Monoisotopic Mass: 189.08012141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 57.6Å²

rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28271704-1g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3		1g	$1987.0	2023-09-09
Enamine	EN300-28271704-5g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3		5g	$5760.0	2023-09-09
Enamine	EN300-28271704-10g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3		10g	$8542.0	2023-09-09
Enamine	EN300-28271704-0.05g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3	95.0%	0.05g	$1669.0	2025-03-19
Enamine	EN300-28271704-0.1g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3	95.0%	0.1g	$1748.0	2025-03-19
Enamine	EN300-28271704-0.25g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3	95.0%	0.25g	$1828.0	2025-03-19
Enamine	EN300-28271704-0.5g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3	95.0%	0.5g	$1907.0	2025-03-19
Enamine	EN300-28271704-1.0g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3	95.0%	1.0g	$1987.0	2025-03-19
Enamine	EN300-28271704-2.5g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3	95.0%	2.5g	$3893.0	2025-03-19
Enamine	EN300-28271704-5.0g	rac-(3R,4R)-1-acetyl-3-fluoro-4-methylpyrrolidine-3-carboxylic acid	2679859-65-3	95.0%	5.0g	$5760.0	2025-03-19